Cas no 2228452-13-7 (2-amino-3-(4,6-dichloropyridin-3-yl)-2-methylpropan-1-ol)

• Product Name: 2-amino-3-(4,6-dichloropyridin-3-yl)-2-methylpropan-1-ol
• CAS No: 2228452-13-7
• MF: C₉H₁₂Cl₂N₂O
• MW: 235.110380172729
• CID: 5846589
• PubChem ID: 165883885
• Update Time: 2025-06-08

2-amino-3-(4,6-dichloropyridin-3-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4,6-dichloropyridin-3-yl)-2-methylpropan-1-ol
• 2228452-13-7
• EN300-1977116

• Inchi： 1S/C9H12Cl2N2O/c1-9(12,5-14)3-6-4-13-8(11)2-7(6)10/h2,4,14H,3,5,12H2,1H3
• InChI Key： SPRCWUFMGSSBIX-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1CC(C)(CO)N)Cl

Computed Properties

• Exact Mass: 234.0326684g/mol
• Monoisotopic Mass: 234.0326684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-amino-3-(4,6-dichloropyridin-3-yl)-2-methylpropan-1-ol

Introduction to 2-amino-3-(4,6-dichloropyridin-3-yl)-2-methylpropan-1-ol (CAS No: 2228452-13-7)

2-amino-3-(4,6-dichloropyridin-3-yl)-2-methylpropan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, identified by its CAS number 2228452-13-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in drug discovery and development. The structural features of this compound, particularly its 4,6-dichloropyridine moiety and the presence of both amino and hydroxyl functional groups, contribute to its unique chemical properties and potential applications in medicinal chemistry.

The synthesis of 2-amino-3-(4,6-dichloropyridin-3-yl)-2-methylpropan-1-ol involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The 4,6-dichloropyridine component is a key structural element that interacts with other functional groups in the molecule, influencing its overall reactivity and biological activity. This compound's molecular architecture suggests potential roles in modulating various biological pathways, which has sparked interest among researchers exploring novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 2-amino-3-(4,6-dichloropyridin-3-yl)-2-methylpropan-1-ol with biological targets. These studies indicate that the compound may exhibit inhibitory effects on certain enzymes and receptors, making it a candidate for further investigation in the development of drugs targeting inflammatory diseases, cancer, and other disorders. The hydroxyl group in the molecule also opens possibilities for further derivatization, allowing for the creation of analogs with enhanced pharmacological properties.

The pharmaceutical industry has been increasingly interested in compounds that combine multiple functional groups to achieve synergistic effects. 2-amino-3-(4,6-dichloropyridin-3-yl)-2-methylpropan-1-ol exemplifies this trend, as its structure integrates several pharmacophores that could contribute to its therapeutic potential. Researchers are exploring synthetic routes to optimize the yield and purity of this compound, ensuring that it meets the stringent requirements for preclinical and clinical studies.

In addition to its pharmaceutical applications, 2-amino-3-(4,6-dichloropyridin-3-yl)-2-methylpropan-1-ol may find utility in agrochemical research. The presence of chlorine atoms in its structure can enhance its interaction with biological targets in plants, potentially leading to the development of new pesticides or herbicides. Such applications would leverage the compound's ability to disrupt essential biological processes in pests while minimizing harm to non-target organisms.

The chemical synthesis of 2-amino-3-(4,6-dichloropyridin-3-yl)-2-methylpropan-1-ol requires precise control over reaction conditions to ensure high selectivity and yield. Advanced techniques such as transition metal catalysis and flow chemistry are being employed to improve the efficiency of its synthesis. These methods not only enhance productivity but also reduce waste, aligning with the growing emphasis on sustainable chemistry practices.

As research continues to uncover new applications for 2-amino-3-(4,6-dichloropyridin-3-yl)-2-methylpropan-1-ol, collaborations between academic institutions and pharmaceutical companies will be crucial. Such partnerships can accelerate the translation of laboratory findings into clinical trials, bringing novel therapeutics to patients who need them most. The compound's unique structure and promising biological activity make it a valuable asset in the ongoing quest to develop innovative treatments for a wide range of diseases.

The future prospects for 2-amino-3-(4,6-dichloropyridin-3-yl)-2-methylpropan-1-ol are bright, with ongoing studies exploring its potential in various therapeutic areas. By leveraging cutting-edge synthetic methods and computational tools, researchers can refine the compound's properties to maximize its efficacy and safety. As our understanding of molecular interactions deepens, so too does our ability to harness compounds like this one for improving human health.